N-[2-(1,3-benzothiazol-2-yl)phenyl]-2,4-dichlorobenzamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)phenyl]-2,4-dichlorobenzamide
• InChI: InChI=1S/C20H12Cl2N2OS/c21-12-9-10-13(15(22)11-12)19(25)23-16-6-2-1-5-14(16)20-24-17-7-3-4-8-18(17)26-20/h1-11H,(H,23,25)
• InChI Key: PJJCBYSEEHKHLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CC=CC=C3S2)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H12Cl2N2OS
• Molecular Weight: 399.3 g/mol

Description

“N-[2-(1,3-benzothiazol-2-yl)phenyl]-2,4-dichlorobenzamide” is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit a wide range of biological activities and are the subject of extensive research.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of “N-[2-(1,3-benzothiazol-2-yl)phenyl]-2,4-dichlorobenzamide” is based on the benzothiazole core structure. The benzothiazole core is a bicyclic system consisting of a benzene ring fused to a thiazole ring.

Scientific Research Applications

Anti-Tubercular Activity

• The newly synthesized molecules were compared with standard reference drugs, and some benzothiazole derivatives demonstrated better inhibition potency against M. .

Antimicrobial Properties

• Compound 4, a 2,4-disubstituted thiazole derivative, showed potent inhibitory activity against microbial strains. .

Antibacterial Activity

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Anticonvulsant Properties

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Molecular Docking Studies

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Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

Benzothiazole derivatives are known to interact with their targets and cause changes that inhibit the growth of microorganisms .

Biochemical Pathways

The synthesis of benzothiazole derivatives, including N-[2-(1,3-benzothiazol-2-yl)phenyl]-2,4-dichlorobenzamide, involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .

Pharmacokinetics

The pharmacokinetics of benzothiazole derivatives are generally influenced by their physicochemical properties .

Result of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity .

Action Environment

The synthesis and activity of benzothiazole derivatives can be influenced by various factors, including reaction conditions .